Cas no 42361-63-7 (1,2,2-Propanetricarboxylic acid, 3-phenyl-)

1,2,2-Propanetricarboxylic acid, 3-phenyl- structure

42361-63-7 structure

Product Name:1,2,2-Propanetricarboxylic acid, 3-phenyl-

CAS No:42361-63-7

Molecular Formula:C₁₂H₁₂O₆

Molecular Weight:252.220084190369

CID:2198920

プロパティ
Security

1,2,2-Propanetricarboxylic acid, 3-phenyl- Properties

Names and Identifiers

- 1,2,2-Propanetricarboxylic acid, 3-phenyl-
- InChIKey： LWXQSPKQKWURET-UHFFFAOYSA-N
- Inchi： 1S/C12H12O6/c13-9(14)7-12(10(15)16,11(17)18)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,14)(H,15,16)(H,17,18)
- SMILES： OC(C(C(=O)O)(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Heavy Atom Count: 18
Complexity: 329
Topological Polar Surface Area: 112

1,2,2-Propanetricarboxylic acid, 3-phenyl- Related Literature

1. Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†

Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
2. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
3. Self-assembled c-oriented Ni(OH)2 films for enhanced electrocatalytic activity towards the urea oxidation reaction†

Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
4. A high-throughput metabolomic approach to explore the regulatory effect of mangiferin on metabolic network disturbances of hyperlipidemia rats†

Chengyan Zhou,Gang Li,Yanchuan Li,Liya Gong,Yifan Huang,Zhiping Shi,Shanshan Du,Ying Li,Maoqing Wang,Jun Yin,Changhao Sun Mol. BioSyst., 2015,11, 418-433
5. Atom-economical, catalyst-free hydrosulfonation of densely functionalized alkenes: access to oxindole-containing sulfones†

Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
6. Disordered peptide chains in an α-C-based coarse-grained model†

Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
7. A fluorescence on–off sensor for Cu2+ and its resultant complex as an off–on sensor for Cr3+ in aqueous media†

Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637
8. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
9. Improved detection of low vapor pressure compounds in air by serial combination of single-sided membrane introduction with fiber introduction mass spectrometry (SS-MIMS-FIMS)

Ismael Cotte-Rodríguez,Eric Handberg,Robert J. Noll,David P. A. Kilgour,R. Graham Cooks Analyst, 2005,130, 679-686
10. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350

42361-63-7 (1,2,2-Propanetricarboxylic acid, 3-phenyl-) Related Products

Recommended suppliers

Hubei Rhino Pharmaceutical Tech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.chem960.com/company/190540/

Chu Zhou Jiang Ling Chemical Techlnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

ANHUI CHICO CHEMICAL CO., LTD.,

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk